Cas no 14826-58-5 (1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)-)
14826-58-5 structure
Product Name:1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)-
CAS No:14826-58-5
MF:C10H15NO3
MW:197.231003046036
CID:231007
PubChem ID:302061
Update Time:2025-04-19
1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)-
- 1-(2-oxoazepan-1-yl)butane-1,3-dione
- 1-(1,3-dioxobutyl)hexahydro-2H-azepin-2-one
- 1-acetoacetyl-azepan-2-one
- AC1L6ZRI
- NSC183760
- DTXSID10306944
- NSC-183760
- 14826-58-5
-
- Inchi: 1S/C10H15NO3/c1-8(12)7-10(14)11-6-4-2-3-5-9(11)13/h2-7H2,1H3
- InChI Key: MEFTWYZNRUTABQ-UHFFFAOYSA-N
- SMILES: O=C1CCCCCN1C(CC(C)=O)=O
Computed Properties
- Exact Mass: 197.10525
- Monoisotopic Mass: 197.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.139
- Boiling Point: 348.8°Cat760mmHg
- Flash Point: 158.4°C
- Refractive Index: 1.487
- PSA: 54.45
- LogP: 0.83260
1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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